N-[(2-bromo-4-methylphenyl)methyl]-2-methylsulfonylethanamine

• IUPAC Name: N-[(2-bromo-4-methylphenyl)methyl]-2-methylsulfonylethanamine
• InChI: InChI=1S/C11H16BrNO2S/c1-9-3-4-10(11(12)7-9)8-13-5-6-16(2,14)15/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key: CZOWMXHCADJQPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCCS(=O)(=O)C)Br
• Molecular Formula: C11H16BrNO2S
• Molecular Weight: 306.22 g/mol

Description

N-[(2-bromo-4-methylphenyl)methyl]-2-methylsulfonylethanamine is a chemical compound that is commonly referred to as 'Bromantane'. It was first synthesized in the 1980s in Russia as an anti-asthenic drug. Over the years, it has gained popularity as a nootropic agent due to its cognitive-enhancing properties.

Mechanism of Action

Bromantane's mechanism of action is not fully understood. However, it is believed to work through the modulation of dopamine and serotonin levels in the brain. It also increases the expression of brain-derived neurotrophic factor (BDNF), which is essential for the growth and survival of neurons.
Biochemical and Physiological Effects:
Bromantane has been shown to have several biochemical and physiological effects. It increases the release of dopamine and serotonin in the brain, which leads to an improvement in mood, motivation, and cognitive function. It also increases the expression of BDNF, which promotes the growth and survival of neurons. Bromantane has been shown to have a neuroprotective effect against oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One of the advantages of using Bromantane in lab experiments is its cognitive-enhancing properties. It can improve memory, attention, and learning in animal studies, which makes it a useful tool for studying cognitive function. However, one limitation of using Bromantane in lab experiments is its limited availability. It is not widely available, and its synthesis is complex, which makes it expensive.

Future Directions

There are several future directions for Bromantane research. One area of interest is its potential as a treatment for cognitive disorders such as ADHD and Alzheimer's disease. Another area of interest is its potential as a performance-enhancing drug in sports. Additionally, there is a need for more research on the long-term effects of Bromantane use and its safety profile. Overall, Bromantane has shown promising results in animal studies, and further research is needed to determine its potential as a therapeutic agent.

Synthesis Methods

Bromantane is synthesized through the reaction of 2-bromo-4-methylbenzyl chloride with 2-methylsulfonyl ethylamine in the presence of a base. The reaction yields N-[(2-bromo-4-methylphenyl)methyl]-2-methylsulfonylethanamine as the final product.

Scientific Research Applications

Bromantane has been extensively studied for its cognitive-enhancing properties. It has been shown to improve memory, attention, and learning in animal studies. In a study conducted on rats, Bromantane was found to increase the release of dopamine in the prefrontal cortex, which is responsible for executive function. This suggests that Bromantane may be beneficial in treating cognitive disorders such as ADHD and Alzheimer's disease.